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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,d2

Cat. No.: B14859562

The proper disposal of Chlorzoxazone-13C,15N,d2, a stable-isotope labeled compound, is
dictated by its chemical properties rather than any radiological hazard. The isotopes used for
labeling—Carbon-13, Nitrogen-15, and Deuterium (d2)—are stable and not radioactive.[1][2]
Therefore, the disposal procedures are consistent with those for the parent compound,
Chlorzoxazone, which is classified as a hazardous chemical waste.

It is imperative to manage this waste stream in compliance with all federal, state, and local
regulations to ensure personnel safety and environmental protection.[3]

Hazard Profile and Waste Characterization

Prior to disposal, it is essential to understand the hazards associated with Chlorzoxazone. This
information, typically found in the Safety Data Sheet (SDS), informs the handling and
segregation requirements.
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Precautionary
Hazard oo GHS Hazard
. Description Statements
Classification Statements .
(Disposal)

P301+P312: IF
. SWALLOWED: Call a
. Harmful if swallowed.
Acute Toxicity, Oral H302 POISON CENTER or
[4][5][6]

doctor if you feel
unwell.[4][5]

o P302+P352: IF ON
Causes skin irritation.

Skin Irritation H315 SKIN: Wash with

[41[5]6] plenty of water.[3][4]

P305+P351+P338: IF

IN EYES: Rinse
cautiously with water
o Causes serious eye for several minutes.
Eye Irritation S H319
irritation.[4][5][6] Remove contact

lenses, if present and
easy to do. Continue
rinsing.[3][4]

P304+P340: IF

] INHALED: Remove
, o May cause respiratory .
Respiratory Irritation T H335 person to fresh air and
irritation.[4][6]
keep comfortable for

breathing.[4]

P501: Dispose of
L . contents/container to
Waste Classification Chemical Waste N/A
an approved waste

disposal plant.[4][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational workflow for the proper
disposal of Chlorzoxazone-13C,15N,d2.
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Caption: Disposal workflow for Chlorzoxazone-13C,15N,d2 waste.
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Detailed Disposal Protocol

This protocol provides step-by-step instructions for the safe handling and disposal of
Chlorzoxazone-13C,15N,d2 and associated materials.

1. Personal Protective Equipment (PPE)

o Before handling the waste, ensure appropriate PPE is worn, including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]

2. Waste Segregation

« ldentify the Waste Stream: Confirm that the waste contains Chlorzoxazone-13C,15N,d2.
Since it is a stable-isotope labeled compound, it must be treated as chemical waste, not
radioactive waste.[1][2]

e Avoid Mixing: Do not mix Chlorzoxazone waste with other incompatible waste streams, such
as strong oxidizing agents.[7] It should also be kept separate from radioactive or
biohazardous waste unless it is classified as a multi-hazardous waste.[8]

e Solid vs. Liquid: Segregate solid waste (e.g., contaminated filter paper, gloves, empty vials)
from liquid waste (e.g., solutions containing the compound). Use separate, appropriate
containers for each.

3. Waste Container Selection and Labeling

o Container Choice: Use a leak-proof, sealable container made of a material compatible with
the waste (e.g., a high-density polyethylene (HDPE) carboy for liquids, or a rigid, sealed
container for solids).[9] The container must be clean and free of any external contamination.
[10]

e Labeling: The container must be clearly and indelibly labeled as soon as the first drop of
waste is added. The label must include:

o The words "Hazardous Waste".[9][10]

o The full chemical name: "Waste Chlorzoxazone-13C,15N,d2". Generic hames like
"solvents" are not acceptable.[10]
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o A complete list of all constituents in the container, including solvents and their approximate
percentages (e.g., "Chlorzoxazone-13C,15N,d2 (~1%), Methanol (99%)").[10]

o The date when waste was first added to the container (accumulation start date).
o The associated hazards (e.g., "Toxic," "Irritant").
. Waste Accumulation and Storage

Location: Store the labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[9]

Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent spills from spreading.[10]

Container Management: Keep the waste container closed at all times except when adding
waste.[9] Do not overfill the container; leave at least 5-10% of headspace to allow for
expansion.[9]

. Arranging for Disposal

Contact Authority: Follow your institution's specific procedures for hazardous waste disposal.
This typically involves contacting the Environmental Health and Safety (EHS) department or
a designated hazardous waste contractor to schedule a pickup.[1][10]

Documentation: Complete any required waste pickup forms or manifests accurately. This
documentation tracks the waste from its point of generation to its final disposal facility.[11]

Disposal Method: The ultimate disposal will be handled by a licensed Treatment, Storage,
and Disposal Facility (TSDF). Methods may include chemical incineration at a facility
equipped with afterburners and scrubbers.[3] Do not dispose of this chemical down the drain
or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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